Cas no 107140-61-4 (2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-1-oxo-2-buten-1-yl)phenyl]-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-1-oxo-2-buten-1-yl)phenyl]-, methyl ester, (2E)-
• CAS No: 107140-61-4
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 201974
• Update Time: 2024-03-01

2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-1-oxo-2-buten-1-yl)phenyl]-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-1-oxo-2-buten-1-yl)phenyl]-, methyl ester, (2E)-
• 2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-1-oxo-2-butenyl)phenyl]-,methyl ester, (E)-
• 2-Propenoicacid, 3-[4-hydroxy-3-(3-methyl-1-oxo-2-butenyl)phenyl]-, methyl ester, (2E)-(9CI)
• Capillarol
• 2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-1-oxo-2-buten-1-yl)phenyl]-, methyl ester, (2E)-

• Inchi： 1S/C15H16O4/c1-10(2)8-14(17)12-9-11(4-6-13(12)16)5-7-15(18)19-3/h4-9,16H,1-3H3/b7-5+
• InChI Key： SNCJUGHLORZYKO-FNORWQNLSA-N
• SMILES： C(OC)(=O)/C=C/C1=CC=C(O)C(C(=O)/C=C(/C)\C)=C1

Computed Properties

• Exact Mass: 260.10488
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• XLogP3: 2.134

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 422.0±45.0 °C(Predicted)
• PSA: 63.6
• pka: 6.74±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acid esters